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Compound of Interest

2,6-Dibromo-5-ethoxypyridin-3-
Compound Name:
amine

Cat. No.: B1361741

An In-Depth Technical Guide to the Physical Properties and Characterization of 2,6-Dibromo-
5-ethoxypyridin-3-amine

Introduction

2,6-Dibromo-5-ethoxypyridin-3-amine is a halogenated, substituted pyridine derivative.
Compounds of this class are of significant interest to researchers in medicinal chemistry and
materials science due to their utility as versatile synthetic building blocks. The pyridine core,
functionalized with bromine atoms, an amine group, and an ethoxy group, offers multiple
reaction sites for constructing more complex molecular architectures. The bromine atoms, for
instance, are ideal handles for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), while
the amine group can be readily derivatized.

This guide serves as a technical resource for scientists and drug development professionals.
Given that detailed physical property data for this specific compound is not extensively
documented in publicly available literature, this document emphasizes the standard
methodologies and logical workflows required for its comprehensive characterization. As a
Senior Application Scientist, the focus here is not merely on presenting data, but on explaining
the causality behind the experimental choices, ensuring a self-validating approach to
characterization that upholds the highest standards of scientific integrity.

Compound Identification and Profile
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Correctly identifying a chemical substance is the foundational step upon which all subsequent
research is built. The following table summarizes the core identifiers for 2,6-Dibromo-5-
ethoxypyridin-3-amine.

Identifier Data Source

2,6-Dibromo-5-ethoxypyridin-3-

Chemical Name ] [1]
amine

CAS Number 1000018-10-9 [1]

Molecular Formula C7HsBr2N20 [1]

Molecular Weight 295.96 g/mol [1]

Chemical Structure or is no longer available. (Structure generated based on
name)

i FgQUr.Cd i

Core Physical Properties: A Framework for
Experimental Determination

The physical properties of a compound dictate its behavior in experimental settings, influencing
everything from reaction conditions and purification strategies to formulation and storage.
Below are the critical physical properties and the standard, validated protocols for their
determination.

Physical State and Appearance

Expert Insight: The initial visual inspection is a simple yet crucial qualitative test. For a
compound with a molecular weight of nearly 300 g/mol and multiple polar functional groups, it
is expected to be a solid at room temperature. Any deviation, such as being an oil or a low-
melting solid, would be important initial information. Color can be an indicator of purity; while
many amine-containing compounds are colorless when pure, they can often develop a
yellowish or brownish tint upon exposure to air and light due to oxidation.

Experimental Protocol: Visual Inspection
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o Sample Preparation: Place a small amount (approx. 5-10 mg) of the substance on a clean,
white watch glass or weighing paper.

o Observation: Record the physical state (e.g., crystalline solid, amorphous powder, waxy
solid) under ambient laboratory lighting.

e Color Assessment: Note the color of the material.

e Documentation: Photograph the sample against a neutral background for accurate record-
keeping.

Melting Point

Expert Insight: The melting point is one of the most reliable and accessible indicators of a
compound's purity. A pure crystalline solid will exhibit a sharp melting range (typically <1-2 °C).
A broad melting range often suggests the presence of impurities, which disrupt the crystal
lattice and depress the melting point. For novel compounds, an accurately determined melting
point is a critical piece of characterization data. Related brominated pyridine compounds often
appear as solids.[2]

Experimental Protocol: Capillary Melting Point Determination

o Sample Preparation: Finely crush a small amount of the dry solid into a powder. Tap the
open end of a capillary tube into the powder to pack a small amount (2-3 mm height) of the
sample into the closed end.

o Apparatus Setup: Place the packed capillary tube into the heating block of a calibrated
melting point apparatus.

e Rapid Heating (Scouting): Heat the block rapidly to get a preliminary, approximate melting
point. This prevents spending excessive time in the final, precise measurement.

e Slow Heating (Precise Measurement): Allow the block to cool well below the approximate
melting point. Prepare a new sample and heat the block quickly to within 15-20 °C of the
scouted melting point. Then, reduce the heating rate to 1-2 °C per minute.
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» Observation and Recording: Record the temperature at which the first drop of liquid appears
(T1) and the temperature at which the entire sample becomes a clear liquid (T2). The melting
range is T1 - Ta.

Solubility Profile

Expert Insight: Understanding a compound's solubility is paramount for practical applications in
synthesis, purification, and biological assays. The presence of both a polar amine and a
relatively nonpolar ethoxy group and aromatic core suggests a mixed solubility profile. It is
expected to be soluble in moderately polar organic solvents. Solubility in agueous solutions will
likely be dependent on pH, as the amine group can be protonated to form a more soluble salt.

Experimental Protocol: Qualitative Solubility Testing

e Setup: Arrange a series of labeled test tubes, each containing ~10 mg of 2,6-Dibromo-5-
ethoxypyridin-3-amine.

» Solvent Addition: To each tube, add 1 mL of a different test solvent. A standard panel should
include:

o Water: (Polar protic)

o

1 M HCI: (Aqueous acid, tests for basic amine protonation)

[¢]

1 M NaOH: (Aqueous base)

[¢]

Methanol/Ethanol: (Polar protic)

[e]

Acetone/Ethyl Acetate: (Polar aprotic)

o

Dichloromethane (DCM)/Chloroform: (Nonpolar apropic)

[¢]

Hexanes/Toluene: (Nonpolar)

o Observation: Agitate each tube vigorously for 30 seconds. Observe and record whether the
compound is fully soluble, partially soluble, or insoluble.
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« Interpretation: This profile provides a robust guide for selecting solvents for reactions (where
reactants must be soluble), recrystallization (soluble when hot, insoluble when cold), and
chromatography.

Workflow for Physical and Structural
Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of a
new or sparsely documented chemical compound like 2,6-Dibromo-5-ethoxypyridin-3-amine.
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Caption: Workflow for the physical and structural characterization of a chemical compound.
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Handling, Storage, and Safety

Authoritative Grounding: While a specific Safety Data Sheet (SDS) for this exact CAS number
is not readily available in public databases, the structural motifs provide a strong basis for
determining appropriate handling procedures. Halogenated aromatic compounds and amines
require careful handling. General safety protocols for related brominated compounds warn of
potential skin irritation and hazards if inhaled or swallowed.[3][4]

Core Recommendations:

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves
(e.g., nitrile), and safety glasses with side shields when handling the compound.

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust.

o Storage: As recommended by suppliers, the compound should be stored in a tightly sealed
container in a refrigerator at 2-8°C.[1] This helps to minimize degradation, particularly
oxidation of the amine group.

o First Aid:
o Skin Contact: Immediately wash the affected area with soap and plenty of water.[4][5]
o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.[4][5]

o Ingestion/Inhalation: Move to fresh air. Seek immediate medical attention.[4]

Conclusion

2,6-Dibromo-5-ethoxypyridin-3-amine is a valuable chemical intermediate whose utility in
research and development is predicated on a thorough understanding of its physical properties.
This guide provides a comprehensive framework for the systematic characterization of this
compound, rooted in established experimental protocols and expert-driven insights. By
following a logical workflow encompassing visual inspection, melting point and solubility
determination, and spectroscopic analysis, researchers can generate the reliable data
necessary to confidently utilize this molecule in their synthetic endeavors. Adherence to
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rigorous safety and handling protocols is essential to ensure the well-being of laboratory
personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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